Cas no 71989-35-0 (Fmoc-Thr(tBu)-OH)

Fmoc-Thr(tBu)-OH Properties

Names and Identifiers

• N-(9-Fluorenylmethoxycarbonyl)-O-tert-butyl-L-threonine
• Fmoc-Thr(tBu)-OH
• Nalpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-tert-butyl-L-threonine
• (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoic acid
• 9-FLUORENYLMETHOXYCARBONYL-O-T-BUTYL-L-THEONINE
• Fmoc-L-Thr(tBu)-OH
• Fmoc-O-t-butyl-L-threonine
• FMOC-O-tert-Butyl-L-threonine
• H-Pro-OtBu
• FMoc-O-tert·butyl-L-threonine
• O-tert-Butyl-Nα-Fmoc-L-threonine
• Nα-Fmoc-O-tert-butyl-L-threonine
• F0505
• M03389
• N-(9-Fluorenylmethoxycarbonyl)-O-tert-butylthreonine
• N-(((9H-fluoren-9-yl)methoxy)carbonyl)-O-(tert-butyl)-L-threonine
• AKOS015840843
• Fmoc-O-tert.butyl-L-threonine
• AS-14178
• Fmoc-Thr(t-Bu)-OH
• (2S,3R)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• HY-W007706
• (2S,3R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-tert-butoxybutanoic acid
• (2S,3R)-3-tert-Butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• EN300-249917
• O-tert-Butyl-Nalpha-Fmoc-L-threonine
• LZOLWEQBVPVDPR-VLIAUNLRSA-N
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-t-butyl-L-threonine (Fmoc-L-Thr(OtBu)-OH)
• SCHEMBL1738651
• DTXSID501218229
• CS-W007706
• Nalpha-Fmoc-O-tert-butyl-L-threonine
• (2S,3R)-2-(((9-Fluorenylmethoxy)carbonyl)amino)-3-(tert-butoxy)butanoic acid
• Fmoc-Thr(OtBu)-OH
• AM82252
• Fmoc-Thr(tBu)-OH, >=98.0% (HPLC)
• 71989-35-0
• (2S,3R)-3-(tert-butoxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• MFCD00077075
• Fmoc-Thr(tBu)-OH,98%
• DB-029842
• (2S,3R)-3-tert-Butoxy-2-[[[[9H-fluoren-9-yl]methoxy]carbonyl]amino)butanoic acid
• L-Threonine, O-(1,1-dimethylethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• O-(1,1-Dimethylethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-threonine
• XTY3TR2GB4
• +Expand

• MDL： MFCD00077075
• InChIKey： LZOLWEQBVPVDPR-VLIAUNLRSA-N
• Inchi： 1S/C23H27NO5/c1-14(29-23(2,3)4)20(21(25)26)24-22(27)28-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,13H2,1-4H3,(H,24,27)(H,25,26)/t14-,20+/m1/s1
• SMILES： C[C@@H](OC(C)(C)C)[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O

Computed Properties

• Exact Mass: 397.188923g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 397.188923g/mol
• Monoisotopic Mass: 397.188923g/mol
• Topological Polar Surface Area: 84.9Ų
• Heavy Atom Count: 29
• Complexity: 564
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 4.57280
• PSA: 84.86000
• Refractive Index: 15 ° (C=1, AcOEt)
• Boiling Point: 520.91°C (rough estimate)
• Melting Point: 131.0 to 135.0 deg-C
• Flash Point: 305.6℃
• Color/Form: White crystalline powder.
• Solubility: Not determined.
• Specific Rotation: 40 º (c=1, chloroform)
• Optical Activity: [α]20/D +16±1°, c = 1% in ethyl acetate
• Density: 1.2197 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters